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Compound of Interest

Compound Name:
(6-Bromonaphthalen-2-

yl)methanol

Cat. No.: B045156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for (6-Bromonaphthalen-2-yl)methanol (CAS No. 100751-63-1). Due to the limited

availability of comprehensive stability data for this specific compound, this guide synthesizes

information from structurally related compounds, including other brominated naphthalene and

pyridine derivatives, to provide a robust framework for its safe handling and storage.

Core Physicochemical Properties and Stability Data
Quantitative data for (6-Bromonaphthalen-2-yl)methanol and related compounds are

summarized below. This information is critical for understanding the compound's physical

behavior and for designing appropriate storage and handling protocols.
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Property
(6-
Bromonaphthalen-
2-yl)methanol

(6-Bromo-pyridin-2-
yl)methanol

6-Bromo-2-
naphthol

CAS Number 100751-63-1[1] 33674-96-3
15231-91-1[2][3][4][5]

[6]

Molecular Formula C₁₁H₉BrO C₆H₆BrNO C₁₀H₇BrO[2][3][4]

Molecular Weight 237.09 g/mol 188.02 g/mol 223.07 g/mol [3][4][6]

Melting Point Not available 34 - 39 °C 122 - 124 °C[4][5]

Boiling Point Not available 246 °C
200 - 205 °C (at 20

torr)[2]

Appearance Not available Not available
Off-white to beige

powder[4][5]

Storage Temperature
Room Temperature[1]

[4]
Not specified

Inert atmosphere,

Room Temperature[4]

[5]

Chemical Stability
Stable under normal

conditions[2]

Chemically stable

under standard

ambient conditions

(room temperature)

Stable at room

temperature in closed

containers under

normal storage and

handling conditions[2]

Recommended Storage and Handling Protocols
Proper storage and handling are paramount to maintaining the integrity and ensuring the safety

of (6-Bromonaphthalen-2-yl)methanol.

Storage Conditions:

Temperature: Store at room temperature in a cool, dry place.[2][7]

Atmosphere: For long-term storage, consider an inert atmosphere (e.g., argon or nitrogen) to

prevent potential degradation from atmospheric components.
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Containers: Keep in a tightly closed, light-resistant container to prevent photodegradation

and contamination.[7][8][9] Containers should be properly sealed to prevent leakage.[8][9]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and incompatible

metals like aluminum.[7][10]

Handling Procedures:

Use in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any potential dust or vapors.[7][9]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[7][8][9]

Avoid contact with skin and eyes.[8] In case of contact, rinse thoroughly with water.

Prevent the generation of dust during handling.[2]

Wash hands thoroughly after handling the compound.[2]

Experimental Protocols for Stability Assessment
The following are proposed methodologies for evaluating the stability of (6-Bromonaphthalen-
2-yl)methanol.

1. Accelerated Stability Study (Forced Degradation):

Objective: To identify potential degradation pathways and products under stress conditions.

Methodology:

Prepare solutions of (6-Bromonaphthalen-2-yl)methanol in a suitable solvent (e.g.,

methanol, acetonitrile).

Expose the solutions to various stress conditions, including:

Heat: 60°C for 48 hours.
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Acid: 0.1 N HCl at room temperature for 24 hours.

Base: 0.1 N NaOH at room temperature for 24 hours.

Oxidation: 3% H₂O₂ at room temperature for 24 hours.

Light: Expose to direct sunlight or a photostability chamber for a defined period.

At specified time points, withdraw samples and quench the degradation process if

necessary (e.g., neutralize acid/base).

Analyze the samples using a stability-indicating method, such as High-Performance Liquid

Chromatography (HPLC) with a UV detector, to quantify the remaining parent compound

and detect any degradation products.

2. Long-Term Stability Study:

Objective: To determine the shelf-life of the compound under recommended storage

conditions.

Methodology:

Store multiple batches of (6-Bromonaphthalen-2-yl)methanol in its primary packaging

under the recommended storage conditions (room temperature, protected from light).

At predetermined time intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months), withdraw a

sample from each batch.

Analyze the samples for appearance, purity (by HPLC), and the presence of any

degradation products.

Compare the results to the initial analysis to assess any changes over time.

Visualizing Chemical Stability Assessment Workflow
The following diagram illustrates a logical workflow for assessing the stability of a chemical

compound like (6-Bromonaphthalen-2-yl)methanol.
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Phase 1: Initial Characterization

Phase 2: Forced Degradation Studies

Phase 3: Long-Term Stability Testing

Phase 4: Data Analysis & Reporting

Receive Compound

Initial Analysis
(Purity, Appearance)

Stress Conditions
(Heat, Light, pH, Oxidant)

Store under Recommended
Conditions

Identify Degradation
Pathways & Products

Determine Shelf-Life

Periodic Testing
(e.g., 0, 6, 12, 24 months)

Analyze for Purity
& Degradants

Continue Testing

Final Stability Report

Click to download full resolution via product page

Caption: Workflow for chemical stability assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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